Cas no 1866526-94-4 (1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine)

1-(2-Methoxy-3-methylbutyl)-1H-pyrazol-4-amine is a pyrazole derivative characterized by its functional amine group and methoxy-substituted alkyl chain. This compound is of interest in synthetic chemistry due to its potential as a versatile intermediate in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both amine and methoxy groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural features, including the branched alkyl chain, may contribute to improved solubility and stability in various formulations. Researchers value this compound for its utility in constructing complex heterocyclic frameworks, making it a valuable building block in medicinal and materials chemistry.

1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine structure

1866526-94-4 structure

Product Name:1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine

CAS No:1866526-94-4

MF:C₉H₁₇N₃O

MW:183.250781774521

CID:6154325

PubChem ID:165951777

Update Time:2025-06-03

1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- EN300-1108656
- 1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine
- 1866526-94-4
- Inchi： 1S/C9H17N3O/c1-7(2)9(13-3)6-12-5-8(10)4-11-12/h4-5,7,9H,6,10H2,1-3H3
- InChI Key： QULABQBGTNDRIV-UHFFFAOYSA-N
- SMILES： O(C)C(CN1C=C(C=N1)N)C(C)C

Computed Properties

Exact Mass: 183.137162174g/mol
Monoisotopic Mass: 183.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 53.1Å²

1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1108656-0.05g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4	95%	0.05g	$768.0	2023-10-27
Enamine	EN300-1108656-0.1g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4	95%	0.1g	$804.0	2023-10-27
Enamine	EN300-1108656-0.25g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4	95%	0.25g	$840.0	2023-10-27
Enamine	EN300-1108656-0.5g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4	95%	0.5g	$877.0	2023-10-27
Enamine	EN300-1108656-1.0g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4		1g	$1500.0	2023-05-24
Enamine	EN300-1108656-2.5g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4	95%	2.5g	$1791.0	2023-10-27
Enamine	EN300-1108656-5.0g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4		5g	$4349.0	2023-05-24
Enamine	EN300-1108656-10.0g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4		10g	$6450.0	2023-05-24
Enamine	EN300-1108656-1g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4	95%	1g	$914.0	2023-10-27
Enamine	EN300-1108656-5g	1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine	1866526-94-4	95%	5g	$2650.0	2023-10-27

1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Additional information on 1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1866526-94-4)

The compound 1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1866526-94-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the pyrazole core and the methoxy-3-methylbutyl side chain, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "pyrazole derivatives," "amine-functionalized compounds," and "CAS 1866526-94-4 applications" to explore its potential uses.

One of the key reasons for the growing interest in 1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine is its versatility. The pyrazole ring is a common motif in pharmaceuticals, agrochemicals, and functional materials. Users frequently inquire about "how to synthesize pyrazole amines" or "pyrazole-based drug discovery," highlighting the compound's relevance in modern research. Additionally, its methoxy and methylbutyl groups contribute to its solubility and stability, making it suitable for various experimental conditions.

In the context of current trends, sustainability and green chemistry are hot topics. Many researchers are exploring "eco-friendly synthesis of pyrazole derivatives" or "green solvents for amine reactions." The compound 1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine aligns with these trends, as its synthesis can be optimized to reduce waste and energy consumption. This adaptability makes it a promising candidate for sustainable industrial applications.

Another area of interest is the compound's potential in drug development. The amine functionality in 1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine allows for further derivatization, enabling the creation of novel bioactive molecules. Searches like "pyrazole amines in medicinal chemistry" or "CAS 1866526-94-4 biological activity" reflect the curiosity surrounding its pharmacological applications. Early studies suggest its utility in targeting specific enzymes or receptors, though further research is needed to confirm these findings.

From a technical standpoint, the compound's physical and chemical properties are well-documented. Its molecular weight, melting point, and solubility profile are critical for researchers planning to use it in experiments. Queries such as "1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine solubility" or "CAS 1866526-94-4 safety data" are common among laboratory professionals. Proper handling and storage are essential to maintain its integrity, as with any fine chemical.

In summary, 1-(2-methoxy-3-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1866526-94-4) is a multifaceted compound with broad applicability. Whether in pharmaceutical research, material science, or green chemistry, its unique properties make it a valuable asset. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest for years to come.